Cas no 182897-42-3 (Benzonitrile, (bromomethyl)-)

Benzonitrile, (bromomethyl)- structure
Benzonitrile, (bromomethyl)- structure
Product Name:Benzonitrile, (bromomethyl)-
CAS No:182897-42-3
MF:C8H6BrN
MW:196.043941020966
CID:1376404
PubChem ID:89599
Update Time:2025-04-20

Benzonitrile, (bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, (bromomethyl)-
    • 2-Cyanobenzyl bromide
    • EN300-18144
    • AC-7183
    • 2-cyano-benzylbromide
    • alpha bromo-o-tolunitrile
    • 1-(bromomethyl)-2-cyano-benzene
    • alpha-bromotolunitrile
    • o-Tolunitrile, .alpha.-bromo-
    • .alpha.-Bromo-o-tolunitrile
    • A-BROMO-O-TOLUNITRILE
    • AM20090713
    • 2-bromomethyl benzonitrile
    • 2-cyanobenzylbromide
    • 182897-42-3
    • alpha-bromo 2-cyanotoluene
    • CS-W018538
    • ALPHA-BROM-O-TOLUNITRILE
    • DB-019491
    • 4JJW3K9YJF
    • STK009853
    • 2-bromomethylbenzonitrile
    • 2-(Bromomethyl)benzonitrile
    • SB35518
    • J-014514
    • 2(bromomethyl)benzonitrile
    • SCHEMBL899
    • alpha-bromo-o-tolunitril
    • o-Cyanobenzyl bromide
    • AKOS000267981
    • alpha-Bromo-o-tolunitrile
    • 2-bromomethyl-benzonitrile
    • alpha bromotolunitrile
    • 2-bromomethylcyanobenzene
    • DTXSID40176632
    • 2-cyano-benzyl bromide
    • .alpha.-Bromo-o-toluonitrile
    • 2-(bromomethyl) benzonitrile
    • STR03681
    • 22115-41-9
    • 2-cyanobenzylbromid
    • J-519570
    • BCP08886
    • 2-(Bromomethyl)benzonitrile, >=97%
    • Benzonitrile, 2-(bromomethyl)-
    • 1-bromomethyl-2-cyano-benzene
    • A25106
    • (2-cyanophenyl)methyl bromide
    • MFCD00001794
    • Inchi: 1S/C8H6BrN/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5H2
    • InChI Key: QGXNHCXKWFNKCG-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 194.96838
  • Monoisotopic Mass: 194.96836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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